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Compound of Interest

Compound Name: PF-Cbp1

Cat. No.: B610061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-Cbp1 is a potent and selective small molecule inhibitor of the bromodomains of the CREB-

binding protein (CBP) and the highly homologous p300 protein.[1] It exhibits inhibitory

concentrations (IC50) of 125 nM for CBP and 363 nM for p300, respectively, with over 100-fold

selectivity against other bromodomains like BRD4.[2] As transcriptional coactivators with

histone acetyltransferase (HAT) activity, CBP and p300 are crucial in regulating gene

expression across numerous signaling pathways involved in cell proliferation, differentiation,

and inflammation.[3] By binding to the bromodomain, PF-Cbp1 prevents the recognition of

acetylated lysine residues on histones, thereby modulating the transcription of target genes.

This makes PF-Cbp1 a valuable tool for studying epigenetic regulation and a potential

therapeutic agent.

This document provides a detailed protocol for the preparation, storage, and handling of a PF-
Cbp1 stock solution using Dimethyl Sulfoxide (DMSO) as the solvent.

Quantitative Data Summary
A summary of the key quantitative data for PF-Cbp1 is presented in the table below. Note that

values may vary slightly between different suppliers, and it is always recommended to consult

the certificate of analysis (CoA) for batch-specific data.
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Property Value Citations

Formulation PF-Cbp1 (Free Base) [1][4]

CAS Number 1962928-21-7 [1][4]

Molecular Formula C₂₉H₃₆N₄O₃ [1]

Molecular Weight 488.6 g/mol [1]

Appearance Crystalline or off-white solid [4]

Purity ≥98%

Solubility in DMSO

20 mg/mL to 100 mM (approx.

48.9 mg/mL). Sonication is

recommended to aid

dissolution.

[5]

Storage (Powder)

Store at +4°C for short term or

-20°C for long term (up to 3

years).

[5]

Storage (DMSO Stock)

Store in aliquots at -80°C for

up to 1 year or -20°C for up to

1 month. Avoid repeated

freeze-thaw cycles.

[5]

Note: The hydrochloride salt form of PF-Cbp1 (CAS: 2070014-93-4, MW: 525.08 g/mol ) is also

available and has different solubility properties.[2]

Safety Precautions
Warning: The toxicological properties of PF-Cbp1 have not been fully investigated. The primary

hazard in this protocol stems from the solvent, DMSO. DMSO is an excellent solvent that can

readily penetrate the skin and may carry dissolved substances with it into the body.[6]

Therefore, the PF-Cbp1/DMSO solution must be handled with extreme care.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves.[6]
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Gloves: Use butyl or neoprene gloves for extended handling. Standard nitrile gloves offer

limited protection against DMSO and should be changed immediately upon contact.[6][7]

Ventilation: Prepare the solution in a well-ventilated area, preferably inside a chemical fume

hood, to minimize inhalation of any potential aerosols or vapors.[6]

Handling: Avoid all direct contact with the powder and the final solution. Do not get in eyes,

on skin, or on clothing. Wash hands thoroughly after handling.[8]

Disposal: Dispose of all waste, including empty vials, pipette tips, and contaminated gloves,

in accordance with local, state, and federal regulations for hazardous chemical waste.[7]

Experimental Protocol: Preparing a 10 mM PF-Cbp1
Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of PF-Cbp1 in

DMSO. Adjust volumes and mass as needed for different desired concentrations or volumes.

Materials and Equipment
PF-Cbp1 powder (CAS: 1962928-21-7)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Bath sonicator (optional, but recommended)

Personal Protective Equipment (PPE)

Step-by-Step Procedure
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Pre-weighing Preparation:

Allow the vial of PF-Cbp1 powder to equilibrate to room temperature before opening to

prevent condensation of moisture.

Ensure the analytical balance is calibrated and level.

Calculation of Mass:

To prepare a stock solution of a specific molarity, use the following formula: Mass (mg) =

Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM × 1 mL × 488.6 g/mol /

1000 Mass (mg) = 4.886 mg

Weighing PF-Cbp1:

Carefully weigh out 4.886 mg of PF-Cbp1 powder and transfer it into a sterile

microcentrifuge tube or an appropriate vial.

Dissolving in DMSO:

Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the vial containing the

PF-Cbp1 powder.

Cap the vial securely.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, place the vial in a bath sonicator for 5-10 minutes, or until the solution

is clear.[5] Sonication can gently heat the sample, which aids dissolution.

Storage:
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Once the PF-Cbp1 is fully dissolved, the stock solution is ready for use.

For storage, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes in microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which

can degrade the compound.

Store the aliquots at -80°C for long-term storage (up to one year).[5]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for preparing a 10 mM PF-Cbp1 stock solution in DMSO.
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PF-Cbp1 Mechanism of Action - Signaling Pathway

Simplified pathway showing inhibition of CBP/p300 by PF-Cbp1
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Caption: PF-Cbp1 inhibits the CBP/p300 bromodomain, disrupting gene transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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